5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide

• Molecular Formula: C13H10Cl2N4O3S
• Molecular Weight: 373.2 g/mol
• IUPAC Name: 5-chloro-N-(2-chloro-4-nitrophenyl)-2-ethylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C13H10Cl2N4O3S/c1-2-23-13-16-6-9(15)11(18-13)12(20)17-10-4-3-7(19(21)22)5-8(10)14/h3-6H,2H2,1H3,(H,17,20)
• InChI Key: MJYUVWXTPZBNMR-UHFFFAOYSA-N
• SMILES: CCSC1=NC=C(C(=N1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl)Cl

Description

5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide, also known as CCNU, is a synthetic drug that has been used in cancer chemotherapy for several decades. CCNU belongs to the family of nitrosoureas, which are known for their ability to cross the blood-brain barrier and target brain tumors.

Mechanism of Action

5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide is an alkylating agent that forms covalent bonds with DNA, leading to DNA damage and inhibition of DNA replication and transcription. It also induces cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide has been shown to cause myelosuppression, which can lead to anemia, thrombocytopenia, and leukopenia. It can also cause gastrointestinal toxicity, including nausea, vomiting, and diarrhea. In addition, 5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide has been associated with pulmonary toxicity, liver toxicity, and nephrotoxicity.

Advantages and Limitations for Lab Experiments

5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide is a potent anti-tumor agent that can be used to study the mechanisms of cancer cell death and DNA damage. However, its toxicity can limit its use in certain experiments, and its effects on normal cells must be carefully considered.

Future Directions

There are several directions for future research on 5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide. One area of interest is the development of new formulations or delivery methods that can enhance its efficacy and reduce its toxicity. Another area of research is the identification of biomarkers that can predict response to 5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide treatment. Finally, there is a need for further studies on the mechanisms of 5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide-induced DNA damage and cell death, which could lead to the development of new anti-cancer therapies.

Synthesis Methods

5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide can be synthesized by the reaction of 2-chloro-4-nitroaniline with ethyl isothiocyanate to form 2-(ethylsulfanyl)-4-nitrophenyl isothiocyanate. This compound is then reacted with 5-chloropyrimidine-2,4-dione to form 5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide.

Scientific Research Applications

5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide has been extensively studied for its anti-tumor activity in various types of cancer, including brain tumors, lung cancer, and lymphoma. It has been shown to inhibit DNA synthesis and repair, leading to cell death. 5-chloro-N-(2-chloro-4-nitrophenyl)-2-(ethylsulfanyl)-4-pyrimidinecarboxamide has also been used in combination with other chemotherapy drugs to enhance their efficacy.